Cas no 1283598-35-5 (2,1,3-Benzothiadiazole, 5,6-difluoro-4,7-bis(4-octyl-2-thienyl)-)

2,1,3-Benzothiadiazole, 5,6-difluoro-4,7-bis(4-octyl-2-thienyl)- structure
1283598-35-5 structure
Product Name:2,1,3-Benzothiadiazole, 5,6-difluoro-4,7-bis(4-octyl-2-thienyl)-
CAS No:1283598-35-5
MF:C30H38F2N2S3
MW:560.827930927277
CID:4477737
PubChem ID:165352015
Update Time:2025-04-24

2,1,3-Benzothiadiazole, 5,6-difluoro-4,7-bis(4-octyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 5,6-difluoro-4,7-bis(4-octyl-2-thienyl)-
    • 1283598-35-5
    • DTXSID101177621
    • Inchi: 1S/C30H38F2N2S3/c1-3-5-7-9-11-13-15-21-17-23(35-19-21)25-27(31)28(32)26(30-29(25)33-37-34-30)24-18-22(20-36-24)16-14-12-10-8-6-4-2/h17-20H,3-16H2,1-2H3
    • InChI Key: PHKSAQOJTAHWGF-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C1=C(C(=C(C2C1=NSN=2)C1=CC(=CS1)CCCCCCCC)F)F)CCCCCCCC

Computed Properties

  • Exact Mass: 560.21651907Da
  • Monoisotopic Mass: 560.21651907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 16
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.8
  • Topological Polar Surface Area: 111Ų
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